3-methanesulfonyl-N-methylaniline
Overview
Description
3-methanesulfonyl-N-methylaniline is an organic compound with the molecular formula C8H11NO2S . It is also known as N-methyl-3-(methylsulfonyl)aniline . The compound is typically stored at room temperature and appears as an oil .
Molecular Structure Analysis
The molecular structure of 3-methanesulfonyl-N-methylaniline consists of a benzene ring substituted with a methanesulfonyl group and a methylamino group . The InChI code for the compound is1S/C8H11NO2S/c1-9-7-4-3-5-8(6-7)12(2,10)11/h3-6,9H,1-2H3 . The compound has a molecular weight of 185.25 g/mol . Physical And Chemical Properties Analysis
The physical and chemical properties of 3-methanesulfonyl-N-methylaniline include a molecular weight of 185.25 g/mol, a topological polar surface area of 54.6 Ų, and a complexity of 230 . The compound has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3 . It also has a rotatable bond count of 2 .Scientific Research Applications
Chemical Synthesis
“3-methanesulfonyl-N-methylaniline” is a versatile chemical compound used in scientific research. It’s often used in the synthesis of other complex molecules, serving as a building block in the creation of a wide range of chemical compounds .
Pharmaceutical Research
This compound can be used in the development of biologically and pharmaceutically important N-methylated amine derivatives . These derivatives are crucial in the creation of many medicines .
Dye Manufacturing
N-methylated amines, which can be synthesized from “3-methanesulfonyl-N-methylaniline”, are used in the production of dyes . The ability to produce these amines directly from nitro compounds makes the dye manufacturing process more efficient .
Pesticide Production
N-methylated amines are also used in the production of pesticides . The direct reductive N-methylation of nitro compounds, such as “3-methanesulfonyl-N-methylaniline”, provides a cost-effective method for producing these pesticides .
Surfactant Production
N-methylated amines, which can be produced from “3-methanesulfonyl-N-methylaniline”, are common motifs in surfactants . Surfactants are compounds that lower the surface tension between two liquids or between a liquid and a solid.
Organic Synthesis
N-methylated amines serve as valuable intermediates in organic synthesis . The ability to produce these amines directly from “3-methanesulfonyl-N-methylaniline” simplifies the process of organic synthesis .
Safety and Hazards
Safety information suggests that personal protective equipment/face protection should be worn when handling 3-methanesulfonyl-N-methylaniline . It is advised to ensure adequate ventilation and avoid getting the compound in eyes, on skin, or on clothing . Ingestion and inhalation should also be avoided . The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard .
properties
IUPAC Name |
N-methyl-3-methylsulfonylaniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO2S/c1-9-7-4-3-5-8(6-7)12(2,10)11/h3-6,9H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CYSBKMAGWFJGLN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CC(=CC=C1)S(=O)(=O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-methanesulfonyl-N-methylaniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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